Cas no 820245-80-5 (3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid)

• Product Name: 3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid
• CAS No: 820245-80-5
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 4789020
• Update Time: 2025-10-31

3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[7-methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid
• 3-(7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl)acrylic acid
• (E)-3-[7-methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid
• (E)-3-(7-methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl)acrylic acid
• 3-[7-methyl-2-(4-nitro-phenyl)-imidazo[1,2-a]pyridin-3-yl]-acrylic acid
• 3-[7-Methyl-2-(4-nitro-phenyl)-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid
• 3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid

• Inchi： 1S/C17H13N3O4/c1-11-8-9-19-14(6-7-16(21)22)17(18-15(19)10-11)12-2-4-13(5-3-12)20(23)24/h2-10H,1H3,(H,21,22)/b7-6+
• InChI Key： DTDVHRARGQPYSR-VOTSOKGWSA-N
• SMILES： OC(/C=C/C1=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C2C=C(C)C=CN12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 511
• XLogP3: 3.6
• Topological Polar Surface Area: 100

Additional information on 3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid

Comprehensive Overview of 3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid (CAS No. 820245-80-5)

3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid (CAS No. 820245-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both acrylic acid and nitrophenyl moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the growing interest in imidazo[1,2-a]pyridine derivatives due to their potential therapeutic properties, including anti-inflammatory, antiviral, and anticancer effects. Researchers are particularly focused on optimizing the synthesis of 3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid to improve yield and purity, which are critical for its application in high-value pharmaceutical formulations. The compound's unique structure also makes it a candidate for developing novel fluorescent probes and organic electronic materials, aligning with the current trend toward sustainable and functional materials.

One of the most frequently searched questions related to this compound is: "What are the applications of imidazo[1,2-a]pyridine derivatives in medicine?" This reflects the broader curiosity about its role in modern drug development. The nitrophenyl group in the compound enhances its reactivity, enabling it to participate in various coupling reactions, which are essential for creating targeted therapies. Additionally, the acrylic acid segment offers opportunities for further functionalization, making it a valuable building block in medicinal chemistry.

From an industrial perspective, CAS No. 820245-80-5 is often discussed in the context of green chemistry and catalysis. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with the global push toward sustainable chemical manufacturing, a topic frequently highlighted in academic and industry forums. The compound's potential as a photoactive material also ties into the rising demand for advanced materials in optoelectronics and renewable energy technologies.

In summary, 3-[7-Methyl-2-(4-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid represents a multifaceted compound with promising applications across multiple scientific disciplines. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug discovery, material science, and green synthesis. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.